Cas no 540771-59-3 (4-amino-3-[(2H-1,3-benzodioxol-5-yl)amino]-6-tert-butyl-4,5-dihydro-1,2,4-triazin-5-one)

• Product Name: 4-amino-3-[(2H-1,3-benzodioxol-5-yl)amino]-6-tert-butyl-4,5-dihydro-1,2,4-triazin-5-one
• CAS No: 540771-59-3
• MF: C₁₄H₁₇N₅O₃
• MW: 303.316482305527
• CID: 6616201
• PubChem ID: 686851
• Update Time: 2025-08-05

4-amino-3-[(2H-1,3-benzodioxol-5-yl)amino]-6-tert-butyl-4,5-dihydro-1,2,4-triazin-5-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(1,3-benzodioxol-5-ylamino)-6-tert-butyl-1,2,4-triazin-5-one
• 4-AMINO-3-(1,3-BENZODIOXOL-5-YLAMINO)-6-(TERT-BUTYL)-1,2,4-TRIAZIN-5(4H)-ONE
• HMS1547F03
• Oprea1_132961
• TimTec1_004689
• 540771-59-3
• STK769975
• AKOS005616991
• F1285-0221
• 4-amino-3-(1,3-benzodioxol-5-ylamino)-6-tert-butyl-1,2,4-triazin-5(4H)-one
• 4-amino-3-[(2H-1,3-benzodioxol-5-yl)amino]-6-tert-butyl-4,5-dihydro-1,2,4-triazin-5-one
• 4-amino-3-(benzo[d][1,3]dioxol-5-ylamino)-6-(tert-butyl)-1,2,4-triazin-5(4H)-one

• Inchi： 1S/C14H17N5O3/c1-14(2,3)11-12(20)19(15)13(18-17-11)16-8-4-5-9-10(6-8)22-7-21-9/h4-6H,7,15H2,1-3H3,(H,16,18)
• InChI Key： OMWGMBIFMJUVLE-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)NC1=NN=C(C(N1N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 303.13313942g/mol
• Monoisotopic Mass: 303.13313942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 4-amino-3-[(2H-1,3-benzodioxol-5-yl)amino]-6-tert-butyl-4,5-dihydro-1,2,4-triazin-5-one

4-Amino-3-[(2H-1,3-Benzodioxol-5-yl)amino]-6-tert-butyl-4,5-dihydro-1,2,4-triazin-5-one (CAS No. 540771-59-3): An Overview

4-Amino-3-[(2H-1,3-benzodioxol-5-yl)amino]-6-tert-butyl-4,5-dihydro-1,2,4-triazin-5-one (CAS No. 540771-59-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of 1,2,4-triazines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

The structure of 4-amino-3-[(2H-1,3-benzodioxol-5-yl)amino]-6-tert-butyl-4,5-dihydro-1,2,4-triazin-5-one is characterized by a central 1,2,4-triazine ring system substituted with an amino group at the 4-position and a tert-butyl group at the 6-position. The 3-position is substituted with an amino group linked to a benzodioxole moiety. This unique structural arrangement confers the compound with specific pharmacological properties that make it a promising candidate for drug development.

Recent studies have highlighted the potential of 4-amino-3-[(2H-1,3-benzodioxol-5-yl)amino]-6-tert-butyl-4,5-dihydro-1,2,4-triazin-5-one in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry in 2021, researchers demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, 4-amino-3-[(2H-1,3-benzodioxol-5-yl)amino]-6-tert-butyl-4,5-dihydro-1,2,4-triazin-5-one has also shown promise in cancer research. A preclinical study conducted in 2020 investigated its efficacy against various cancer cell lines. The results indicated that the compound effectively induced apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways.

In addition to its direct therapeutic effects, 4-amino-3-[(2H-1,3-benzodioxol-5-y l)amino]-6-t e r t -b u t y l - 4 , 5 - d i h y d r o - 1 , 2 , 4 - t r i a z i n - 5 - o n e has been explored as a lead compound for drug discovery. Its structural flexibility allows for the introduction of various functional groups to optimize its pharmacological profile. For instance, modifications at the amino and tert-butyl groups have been shown to enhance solubility and bioavailability without compromising potency.

The safety profile of 4-amino - 3 - [ ( 2 H - 1 , 3 - b e n z o d i o x o l - 5 - y l ) a m i n o ] - 6 - t e r t - b u t y l - 4 , 5 - d i h y d r o - 1 , 2 , 4 - t r i a z i n - 5 - o n e has also been evaluated in preclinical studies. Toxicity assessments revealed that the compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects on major organs such as the liver and kidneys. These findings support its potential for further clinical development.

In conclusion, 4-amino - 3 - [ ( 2 H - 1 , 3 - b e n z o d i o x o l - 5 - y l ) a m i n o ] - 6 - t e r t - b u t y l - 4 , 5 - d i h y d r o - 1 , 2 , 4 - t r i a z i n - 5 - o n e (CAS No. 540771–59–3) represents a promising molecule with diverse biological activities and therapeutic potential. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical applications. As new findings emerge, this compound may play a significant role in advancing treatments for inflammatory diseases and cancer.